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Compound of Interest

Compound Name: Ethyl 2,2,2-triethoxyacetate

Cat. No.: B039538 Get Quote

CAS Number: 57267-03-5

This technical guide provides a comprehensive overview of Ethyl 2,2,2-triethoxyacetate, a

versatile reagent in organic synthesis. It is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis. This document outlines

the compound's properties, synthesis protocols, key applications, and safety information.

Compound Identification and Properties
Ethyl 2,2,2-triethoxyacetate is an ester characterized by the presence of three ethoxy groups

attached to the alpha-carbon. Its unique structure influences its reactivity and utility as a

building block in complex organic syntheses.[1]
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Property Value Source

CAS Number 57267-03-5 [1][2][3][4]

Molecular Formula C₁₀H₂₀O₅ [1][2][3]

Molecular Weight 220.26 g/mol [2][3]

IUPAC Name ethyl 2,2,2-triethoxyacetate [1][2][4]

Synonyms

Ethyl triethoxyacetate,

Triethoxy-acetic acid ethyl

ester

[2][4]

Appearance Colorless to pale yellow liquid [1]

Flash Point 85 °C / 185 °F [5]

InChI Key
JWQIAVCJLYNXLJ-

UHFFFAOYSA-N
[1][2][3]

SMILES CCOC(=O)C(OCC)(OCC)OCC [2][4]

Synthesis of Ethyl 2,2,2-triethoxyacetate
The synthesis of Ethyl 2,2,2-triethoxyacetate can be achieved through several methods, with

a common route involving the reaction of dichloroacetic acid with sodium ethoxide, followed by

esterification.[2] The following is a detailed experimental protocol adapted from established

procedures for similar compounds.[2][6]

Experimental Protocol: Synthesis from Dichloroacetic Acid

This procedure involves two main stages: the formation of the triethoxyacetate intermediate

and its subsequent esterification.

Materials and Equipment:

Dichloroacetic acid

Sodium metal
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Absolute ethanol

Anhydrous ether

Hydrogen chloride (gas or solution in ethanol)

Three-necked round-bottom flask

Reflux condenser with a drying tube (e.g., calcium chloride)

Mechanical stirrer

Dropping funnel

Ice-salt bath

Distillation apparatus

Procedure:

Preparation of Sodium Ethoxide: In a three-necked flask equipped with a stirrer and reflux

condenser, prepare a solution of sodium ethoxide by cautiously adding 1.35 gram-atoms of

sodium metal in portions to 450 mL of absolute ethanol.[2] Allow the reaction to proceed until

all the sodium has dissolved.

Reaction with Dichloroacetic Acid: To the freshly prepared sodium ethoxide solution, add

0.39 moles of dichloroacetic acid dropwise with stirring. The rate of addition should be

controlled to maintain a gentle reflux.[2] A precipitate of sodium chloride will form. After the

addition is complete, heat the mixture under reflux with continuous stirring for approximately

3.5 hours.[2]

Acidification and Esterification: Cool the reaction mixture to below 0°C using an ice-salt bath.

Slowly add a solution of approximately 0.75 moles of hydrogen chloride in 200 mL of

absolute ethanol.[2] Ensure the temperature does not rise above 10°C during this addition.

After the addition is complete, allow the mixture to warm to room temperature and continue

stirring for another 3 hours, then let it stand overnight.[2]
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Work-up and Isolation: Cool the mixture to 0°C and neutralize any excess acid with a sodium

ethoxide solution to a pH of approximately 7.[2] Filter the mixture to remove the precipitated

sodium chloride. The filter cake should be washed with anhydrous ether, and the washings

combined with the filtrate.

Purification: Remove the bulk of the solvent (ethanol and ether) by distillation under reduced

pressure, keeping the pot temperature below 40°C.[2] The crude Ethyl 2,2,2-
triethoxyacetate is then purified by fractional distillation under high vacuum.
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Synthesis Workflow for Ethyl 2,2,2-triethoxyacetate

Step 1: Reagent Preparation

Step 2: Core Reaction

Step 3: Esterification & Work-up

Step 4: Purification
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Synthesis Workflow for Ethyl 2,2,2-triethoxyacetate
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Applications in Research and Drug Development
Ethyl 2,2,2-triethoxyacetate serves as a valuable intermediate in the synthesis of more

complex molecules, including pharmaceuticals and agrochemicals.[1] Its primary application

lies in its use in carbon-carbon bond-forming reactions.

Intermediate in Claisen Condensations: It is frequently used in Claisen condensations with

ketones or aldehydes to form β-keto esters. These products are crucial intermediates in the

synthesis of a wide array of complex organic molecules.[1]

Precursor for Heterocyclic Synthesis: The functional groups within Ethyl 2,2,2-
triethoxyacetate make it a suitable precursor for the synthesis of various heterocyclic

compounds.

Solvent: Due to its ester nature and multiple ether linkages, it can also be used as a

specialty solvent in certain organic reactions.[1]

Role in Organic Synthesis

Resulting Intermediates & Products

Ethyl 2,2,2-triethoxyacetate
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Claisen Condensation Workflow

The Claisen condensation is a fundamental reaction in organic chemistry for the formation of β-

keto esters or β-diketones. The workflow involves the deprotonation of an enolizable ester by a

strong base to form an enolate, which then undergoes nucleophilic acyl substitution with

another ester.

Start: Ketone/Aldehyde &
Ethyl 2,2,2-triethoxyacetate

Addition of a Strong Base
(e.g., Sodium Ethoxide)

Formation of Enolate Intermediate

Nucleophilic Attack on
Triethoxyacetate Carbonyl

Formation of Tetrahedral Intermediate
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Final Product:
β-Keto Ester
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Conceptual Workflow of a Claisen Condensation

Safety and Handling
Proper handling of Ethyl 2,2,2-triethoxyacetate is essential in a laboratory setting. It is

classified as a combustible liquid and can cause irritation.[4] Adherence to standard safety

protocols is required.

Hazard Information Precautionary Measures

GHS Hazard Statements

H227: Combustible liquid[4] H302: Harmful if

swallowed[4] H315: Causes skin irritation[4]

H319: Causes serious eye irritation[4] H335:

May cause respiratory irritation[4]

Personal Protective Equipment (PPE)

Wear protective gloves, clothing, eye protection,

and face protection.[5] Use in a well-ventilated

area.[3]

Storage

Store in a cool, dry, well-ventilated area away

from incompatible materials and sources of

ignition.[3][5] Keep containers securely sealed.

[3]

Fire Fighting
Use water spray, carbon dioxide (CO₂), dry

chemical, or chemical foam to extinguish.[5]

Spill Response
Absorb spill with inert material (e.g., sand, earth)

and place in a suitable container for disposal.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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